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Compound of Interest

Compound Name: Cyclohexanethiol

Cat. No.: B074751 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of

cyclohexanethiol, an air-sensitive and hazardous compound. Adherence to these protocols is

critical to ensure personnel safety, experimental integrity, and product quality.

Chemical and Physical Properties
Cyclohexanethiol is a colorless liquid with a strong, disagreeable odor.[1] It is flammable, toxic

if swallowed or inhaled, and causes skin and eye irritation.[2][3] Crucially, this compound is air-

sensitive and must be handled under an inert atmosphere to prevent oxidation.[2]

Table 1: Physicochemical Properties of
Cyclohexanethiol
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Property Value

Molecular Formula C₆H₁₂S[1][4][5]

Molecular Weight 116.22 g/mol [3][5]

Appearance Colorless to almost colorless clear liquid[1][5]

Odor Strong, offensive, and unpleasant[1][6][7]

Boiling Point 158-160 °C (lit.)[4][6][8][9]

Density 0.95 g/mL at 25 °C (lit.)[4][8]

Flash Point 43 °C (109.4 °F) - Pensky-Martens closed cup

Vapor Pressure 10 mmHg[1]

Vapor Density 4.0 (vs air)[1][6][8]

Solubility
Insoluble in water.[1][6][10] Soluble in ether,

benzene, acetone, and chloroform.[6]

Safety Precautions and Hazard Information
Cyclohexanethiol is a hazardous substance and requires strict safety measures.

GHS Hazard Classifications:[2]
Flammable Liquids - Category 3

Acute Toxicity, Oral - Category 3

Acute Toxicity, Inhalation - Category 4

Skin Irritation - Category 2

Serious Eye Irritation - Category 2A

Specific Target Organ Toxicity (Single Exposure), Respiratory Tract Irritation - Category 3

Personal Protective Equipment (PPE):
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Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Wear suitable protective gloves (e.g., nitrile rubber).[11]

Skin and Body Protection: A flame-retardant lab coat and appropriate chemical-resistant

clothing.

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume

hood.[2] For operations where inhalation risk is high, use a NIOSH-approved respirator with

an appropriate cartridge.

Experimental Protocols for Handling Air-Sensitive
Cyclohexanethiol
Due to its air-sensitive nature, cyclohexanethiol must be handled under an inert atmosphere,

such as nitrogen or argon, to prevent the formation of disulfides and other oxidation

byproducts.

Preparation of an Inert Atmosphere
Standard air-free techniques using either a glovebox or a Schlenk line are required.[12][13] All

glassware must be thoroughly dried in an oven (e.g., 125°C overnight) and cooled under a

stream of inert gas before use.[14][15]

Diagram 1: General Workflow for Handling Air-Sensitive
Reagents
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Preparation

Handling

Storage & Disposal

Oven-Dry Glassware

Assemble and Cool Under Inert Gas

1. Dry

Purge with Inert Gas

2. Prepare

Transfer Reagent via Syringe/Cannula

3. Handle

Perform Reaction Under Inert Atmosphere

4. React

Store Under Inert Gas

5. Store/Quench

Quench and Dispose of Waste

6. Dispose
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Cyclohexanethiol Storage

Inert Atmosphere (N2 or Ar) Cool, Dry, Well-Ventilated Area Away from Ignition Sources Tightly Sealed Container Separate from Incompatible Materials

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Handling and
Storing Air-Sensitive Cyclohexanethiol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074751#laboratory-procedures-for-handling-and-
storing-air-sensitive-cyclohexanethiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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